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Compound of Interest

4-(Chloromethyl)-1-methyl-1H-
Compound Name:
imidazole hydrochloride

Cat. No.: B100584

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and potential applications of 4-(chloromethyl)-1-methyl-1H-imidazole
hydrochloride, tailored for researchers, scientists, and professionals in drug development.

Core Properties

4-(Chloromethyl)-1-methyl-1H-imidazole hydrochloride is a heterocyclic organic compound
that serves as a valuable intermediate in the synthesis of various pharmaceutical agents. Its
reactivity, stemming from the chloromethyl group, makes it a key building block for introducing
the 1-methyl-1H-imidazol-4-yl)methyl moiety into larger molecules.

Physicochemical and Identification Data

The following table summarizes the key quantitative data for 4-(chloromethyl)-1-methyl-1H-
imidazole hydrochloride.
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Property Value Source(s)
Molecular Formula CsHsClI2Nz2

Molecular Weight 167.04 g/mol

CAS Number 17289-30-4

MDL Number MFCD10697625

Appearance Solid [1]

208°-211° C (dec.) (for the
) ) related 4-methyl-5-
Melting Point o [2]
chloromethyl imidazole

hydrochloride)

Storage Temperature 2-8°C, under inert atmosphere

Synthesis and Experimental Protocols

The synthesis of 4-(chloromethyl)-1-methyl-1H-imidazole hydrochloride typically proceeds
via the chlorination of the corresponding alcohol, 1-methyl-1H-imidazole-4-methanol. A general
and effective method involves the use of thionyl chloride.

Experimental Protocol: Synthesis via Chlorination of 1-
methyl-1H-imidazole-4-methanol

This protocol is adapted from the synthesis of the structurally similar 4-methyl-5-chloromethyl
imidazole hydrochloride.[2]

Materials:

1-methyl-1H-imidazole-4-methanol

Thionyl chloride (SOCI2)

Anhydrous diethyl ether

Nitrogen gas supply
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e |ce bath

» Reaction flask equipped with a magnetic stirrer and a reflux condenser with a drying tube

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere,
cool thionyl chloride to 0°C using an ice bath.

e Slowly add 1-methyl-1H-imidazole-4-methanol in small portions to the stirred thionyl chloride.
The reaction is exothermic and should be controlled to maintain the temperature between
10° and 20°C. A precipitate will form.

e Once the addition is complete, slowly raise the temperature to approximately 55°C and
maintain it for about 30 minutes.

e Cool the reaction mixture back down to 10°C.
» Dilute the mixture with anhydrous diethyl ether to precipitate the product fully.
» Collect the solid product by filtration.

e Wash the precipitate thoroughly with anhydrous diethyl ether to remove any unreacted
thionyl chloride and other impurities.

e Dry the product in a vacuum oven to yield 4-(chloromethyl)-1-methyl-1H-imidazole
hydrochloride.

Purification Protocol: Recrystallization

For higher purity, the crude product can be recrystallized.

Materials:

e Crude 4-(chloromethyl)-1-methyl-1H-imidazole hydrochloride
o Acetonitrile or an ethanol/ether solvent system

e Heating mantle
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e |ce bath
Procedure:

o Dissolve the crude product in a minimal amount of hot acetonitrile or an appropriate solvent

mixture.
 Allow the solution to cool slowly to room temperature.
o Further cool the solution in an ice bath to maximize crystal formation.
o Collect the purified crystals by filtration.
e Wash the crystals with a small amount of cold solvent.
e Dry the crystals under vacuum.

Analytical Characterization

A combination of spectroscopic and chromatographic techniques is essential for the
comprehensive characterization of 4-(chloromethyl)-1-methyl-1H-imidazole hydrochloride.

Analytical Technique Purpose

Nuclear Magnetic Resonance (NMR) o ] ]
Structural elucidation and confirmation.
Spectroscopy (*H and 13C)

Fourier-Transform Infrared (FT-IR) o )
Identification of functional groups.

Spectroscopy

High-Performance Liquid Chromatography Purity assessment and quantification of
(HPLC) impurities.

Gas Chromatography-Mass Spectrometry (GC- Analysis of volatile impurities and structural
MS) confirmation.

Applications in Drug Development and Research
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Imidazole derivatives are known to exhibit a wide range of biological activities, including
antimicrobial and anticancer properties.[3][4] Their mechanism of action often involves
interfering with crucial cellular processes such as DNA replication and cell wall synthesis in

microbes, or inducing apoptosis in cancer cells.[3]

4-(Chloromethyl)-1-methyl-1H-imidazole hydrochloride is a key intermediate in the
synthesis of more complex molecules with potential therapeutic applications. For instance, the
related compound, 2-(chloromethyl)-1-methyl-1H-imidazole hydrochloride, has been utilized in
the synthesis of a Cu(l) cationophore that displays potent anticancer activity.[5] This highlights
the role of chloromethyl-substituted imidazoles as foundational scaffolds in medicinal chemistry.

Visualizations
Synthesis Workflow

Synthesis Workflow for 4-(chloromethyl)-1-methyl-1H-imidazole hydrochloride
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Caption: General synthesis and purification workflow.

Hypothetical Signaling Pathway for Imidazole-Based
Antimicrobials

The following diagram illustrates a generalized mechanism of action for imidazole-based
antimicrobial agents, which often involves the disruption of microbial cell wall synthesis.

Generalized Antimicrobial Mechanism of Imidazole Derivatives
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Caption: Generalized antimicrobial action of imidazoles.

Safety Information
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4-(Chloromethyl)-1-methyl-1H-imidazole hydrochloride is a hazardous substance and
should be handled with appropriate safety precautions in a well-ventilated fume hood.

o Hazard Codes: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes
serious eye damage), H335 (May cause respiratory irritation).[1]

o Precautionary Codes: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear
protective gloves/protective clothing/eye protection/face protection), P305 + P351 + P338 (IF
IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing).[1]

 Signal Word: Danger.[1]

Always consult the Safety Data Sheet (SDS) before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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